2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(2-chlorophenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19ClN4O2/c1-15-6-2-3-7-16(15)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(29-22)17-8-4-5-9-18(17)23/h2-9H,10-13H2,1H3
• InChI Key: SANPQUKQIMIRCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4Cl)C#N
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. This compound is also known as LY2940094 and is a selective inhibitor of phosphoinositide 3-kinase (PI3K) alpha and delta isoforms.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structures similar to "2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile" have been synthesized and studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, Bektaş et al. (2007) and Mhaske et al. (2014) report on the synthesis of novel derivatives and their screening for antimicrobial activities. These studies highlight the chemical's utility in developing new therapeutic agents with potential applications in combating infectious diseases (Bektaş et al., 2007) (Mhaske et al., 2014).

Antifungal and Anticancer Compounds

Further research into similar compounds has been directed towards their antifungal and anticancer properties, as demonstrated by Volkova et al. (2020) who synthesized a novel potential antifungal compound and characterized its physicochemical properties. This type of research is crucial for the development of new drugs and treatments, underscoring the compound's relevance in pharmacological investigations (Volkova et al., 2020).

Molecular Docking Studies

Molecular docking studies, such as those conducted by Karayel (2021), offer insights into the molecular interactions and stability of these compounds, furthering our understanding of their potential as EGFR inhibitors in cancer therapy. Such studies are pivotal for the rational design of drugs, enabling the identification of compounds with high specificity and efficacy against various targets (Karayel, 2021).

Chemical Synthesis and Modification

The research by Spencer et al. (2012) into the microwave-mediated synthesis and modification of a chemical library related to 5-aminooxazole-4-carbonitrile derivatives underlines the importance of these compounds in the development of new chemical entities. This approach is valuable for the rapid synthesis and testing of a wide range of compounds for various biological activities (Spencer et al., 2012).